Cas no 1293370-64-5 (1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate
• CAS No: 1293370-64-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• MDL: MFCD30803986
• CID: 5099117
• PubChem ID: 83678753
• Update Time: 2026-03-03

1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-methyl 5,6-dihydropyridine-1,3(4H)-dicarboxylate
• 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate
• 3-Methyl 1-boc-1,4,5,6-tetrahydropyridine-3-carboxylate
• 1-O-tert-butyl 5-O-methyl 3,4-dihydro-2H-pyridine-1,5-dicarboxylate
• Methyl 1-Boc-1,4,5,6-tetrahydropyridine-3-carboxylate
• 1-tert-butyl3-methyl1,4,5,6-tetrahydropyridine-1,3-dicarboxylate
• 1293370-64-5
• SY324397
• BS-43298
• SB23197
• 1-t-Butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate
• MFCD30803986
• D79693

• MDL： MFCD30803986
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-7-5-6-9(8-13)10(14)16-4/h8H,5-7H2,1-4H3
• InChI Key： WRFDLNYBZIBNCC-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCCC=1C(OC)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate

Recent Advances in the Study of 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS: 1293370-64-5)

The compound 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate (CAS: 1293370-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic structure, characterized by its unique tetrahydropyridine core, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of modulators for neurological targets and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The researchers utilized 1293370-64-5 as a scaffold to develop compounds with improved blood-brain barrier penetration and reduced off-target effects. The study reported a 40% increase in target engagement compared to previous generation compounds.

In parallel research, scientists at several pharmaceutical companies have incorporated 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate into their fragment-based drug discovery platforms. Its rigid yet flexible structure makes it particularly valuable for probing binding sites in challenging protein targets. A recent patent application (WO2023124567) describes its use in developing allosteric inhibitors of protein kinases involved in inflammatory pathways.

The synthetic accessibility of 1293370-64-5 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development detailed a continuous flow chemistry approach that increased yield from 68% to 92% while reducing hazardous waste generation by 75%. This process innovation has significant implications for scaling up production while maintaining green chemistry principles.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of this compound. These findings, published in ACS Omega, explain its differential reactivity at the two carboxylate positions and have guided rational design of derivatives with tailored properties. The research team identified that the tert-butyl group creates significant steric hindrance that influences both reactivity and subsequent biological activity.

Emerging applications in radiopharmaceuticals have also been reported, with 1293370-64-5 serving as a precursor for PET tracer development. A recent study in the Journal of Nuclear Medicine demonstrated its utility in creating fluorine-18 labeled compounds for imaging neuroinflammation. The modified derivatives showed excellent in vivo stability and target specificity in preclinical models.

As research progresses, safety and ADME (absorption, distribution, metabolism, and excretion) profiling of 1-tert-butyl 3-methyl 1,4,5,6-tetrahydropyridine-1,3-dicarboxylate derivatives has become a focus area. Recent toxicological studies indicate that while the parent compound shows favorable safety profiles, certain modifications can significantly alter metabolic pathways. These findings underscore the importance of thorough characterization during lead optimization phases.

The compound's future appears promising, with several research groups reporting novel applications in targeted protein degradation and covalent inhibitor design. Its unique structural features continue to make it a valuable building block in medicinal chemistry, and ongoing research is expected to uncover additional therapeutic applications in the coming years.